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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Pigment Red 264, a high-

performance diketo-pyrrolo-pyrrole (DPP) pigment, for its use in advanced coating systems.

The information is intended to guide researchers and formulators in leveraging the exceptional

properties of this pigment for demanding applications.

Pigment Red 264 is a bluish-red organic pigment known for its outstanding lightfastness,

weather resistance, and thermal stability, making it a preferred choice for automotive OEM

finishes, industrial coatings, and other applications where long-term durability is critical.[1][2][3]

Its robust chemical structure ensures color integrity even in harsh environments.

Physicochemical and Fastness Properties of
Pigment Red 264
The inherent properties of Pigment Red 264 make it a high-performance pigment suitable for a

wide range of demanding applications.[1][4][5]
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Property Value References

Chemical Name Diketo-pyrrolo-pyrrole [6][7]

C.I. Name Pigment Red 264 [4][6][7]

C.I. Number 561300 [4][6]

CAS Number 88949-33-1 [4][6]

Molecular Formula C30H20N2O2 [4][5][6]

Density 1.38 g/cm³ [4][6]

Oil Absorption 50-60 ml/100g [4][6]

Heat Resistance 300-320 °C [4][6]

Lightfastness (1-8, 8 is

excellent)
8 [4][7]

Acid Resistance (1-5, 5 is

excellent)
5 [4][6][7]

Alkali Resistance (1-5, 5 is

excellent)
5 [4][6][7]

Migration Resistance (1-5, 5 is

excellent)
5 [4][6]

Performance in High-Performance Coatings
Pigment Red 264 is highly recommended for various high-performance coating systems due to

its exceptional durability and color purity.
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Coating System
Performance
Characteristics

Recommended Use

Automotive OEM Coatings

Excellent weather and

lightfastness, high color

strength, and good recoat

ability.[2][3][8]

Basecoats and topcoats

Industrial Coatings

High chemical resistance,

thermal stability, and excellent

durability.[3][4][9]

Machinery, equipment, and

architectural elements

Powder Coatings
Good heat stability and

dispersibility.[3]

Metal furniture, automotive

parts, and appliances

Coil Coatings
Excellent weather resistance

and color retention.[3][9]
Building panels and roofing

Experimental Protocols
Protocol for Dispersion of Pigment Red 264 in a Solvent-
Borne Acrylic System
This protocol outlines a standard procedure for dispersing Pigment Red 264 to achieve optimal

color development and stability in a high-performance solvent-borne acrylic coating.

Materials and Equipment:

Pigment Red 264

Acrylic resin solution (e.g., 50% in xylene/butyl acetate)

Dispersing agent (e.g., high molecular weight polymeric dispersant)

Solvent blend (e.g., xylene, butyl acetate, MEK)

High-speed disperser with a Cowles blade

Bead mill
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Hegman gauge

Viscometer

Analytical balance

Procedure:

Preparation of the Mill Base:

In a suitable container, weigh the acrylic resin solution, the dispersing agent, and the

solvent blend according to the formulation.

Mix these components at low speed until a homogeneous solution is obtained.

Gradually add the accurately weighed Pigment Red 264 to the vortex of the stirred

solution.

Increase the speed of the high-speed disperser to 1000-1500 rpm and disperse for 20-30

minutes to form a pre-mix.

Milling:

Transfer the pre-mix to a bead mill charged with appropriate grinding media (e.g., 0.8-1.2

mm glass or ceramic beads).

Mill the paste at a suitable flow rate and rotor speed. Monitor the temperature to ensure it

does not exceed 50°C.

Periodically take samples and check the fineness of grind using a Hegman gauge. The

target is typically > 7.

Let-Down:

Once the desired fineness of grind is achieved, transfer the mill base to a separate mixing

vessel.
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Slowly add the remaining acrylic resin solution and other formulation components (e.g.,

crosslinkers, additives) under constant agitation.

Continue mixing for another 15-20 minutes to ensure complete homogenization.

Quality Control:

Measure the viscosity of the final coating and adjust with solvent if necessary.

Apply the coating to a test panel and evaluate the color, gloss, and other performance

properties after curing.

Mill Base Preparation

Milling Let-Down Quality Control

Weigh Acrylic Resin

Mix Liquid ComponentsWeigh Dispersing Agent

Weigh Solvent Blend

Add Pigment Red 264 High-Speed Dispersion Bead Mill Check Fineness (Hegman Gauge)

Grind < 7
Add Remaining Resin

Grind > 7
Add Other Components Final Mixing Viscosity Measurement Film Application Performance Testing

Click to download full resolution via product page

Caption: Experimental workflow for dispersing Pigment Red 264.

Representative High-Performance Coating
Formulation
This table provides a starting point formulation for a high-performance topcoat using Pigment
Red 264. The exact percentages will vary depending on the specific resin system, desired color

depth, and application requirements.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1384101?utm_src=pdf-body-img
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Function Weight Percentage (%)

Mill Base

Acrylic Resin (50% solids) Binder 30 - 40

Pigment Red 264 Colorant 5 - 10

Dispersing Agent
Pigment Wetting &

Stabilization
1 - 2

Solvent Blend Viscosity & Flow Control 10 - 15

Let-Down

Acrylic Resin (50% solids) Binder 25 - 35

Melamine-Formaldehyde

Resin
Crosslinker 10 - 15

UV Absorber / HALS Durability Enhancement 1 - 2

Flow and Leveling Agent Surface Properties 0.5 - 1

Catalyst Curing 0.5 - 1

Solvent Blend Final Viscosity Adjustment 5 - 10

Total 100

Structure-Property Relationships
The exceptional performance of Pigment Red 264 is a direct result of its chemical structure.
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Key Molecular Properties

High-Performance Characteristics

Diketo-pyrrolo-pyrrole (DPP) Core
(C30H20N2O2)

Rigid, Planar Structure Extended π-Conjugated System Strong Intermolecular Forces
(π-π Stacking, Hydrogen Bonding)

Crystalline Nature

Excellent Lightfastness High Color Strength High Thermal Stability Excellent Migration ResistanceGood Chemical Resistance

Outstanding Weather Resistance

Click to download full resolution via product page

Caption: Relationship between Pigment Red 264's structure and performance.

In conclusion, Pigment Red 264 is a high-performance pigment that offers a superior

combination of coloristic properties and durability. Its excellent fastness to light, heat, and

chemicals makes it an ideal choice for demanding coating applications where long-term

performance is essential. Proper dispersion is key to unlocking the full potential of this pigment

in any coating system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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